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Compound of Interest

Compound Name: alpha-D-Apiose diacetonide

CAS No.: 25904-06-7

Cat. No.: B6592865

Get Quote

Executive Summary
Alpha-D-Apiose Diacetonide is the thermodynamically stable, protected form of D-apiose.[1]

For researchers working with complex plant cell wall polysaccharides (e.g.,

Rhamnogalacturonan II) or synthesizing nucleoside analogues, this derivative represents the

analytical benchmark.[1] Unlike the free sugar, which suffers from mutarotation and spectral

broadening in D₂O, the diacetonide offers a rigid, soluble, and highly resolved spectral

fingerprint in CDCl₃.

The "Product": Alpha-D-Apiose Diacetonide[1][2]
IUPAC Name: 1,2:3,5-di-O-isopropylidene-α-D-apio-L-furanose (Note: Numbering varies;

often denoted as 1,2:3,3¹-di-O-isopropylidene depending on whether the branch is numbered

as part of the chain).[1]

Key Feature: A tricyclic spiro-fused system that locks the furanose ring conformation.[1]

Analytical Role: Purity standard, chiral building block validation, and stereochemical

reference.
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Technical Workflow: From Synthesis to Spectrum
The following diagram outlines the critical pathway for isolating and characterizing this

compound, highlighting the logical checkpoints for NMR analysis.
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Figure 1: Operational workflow for the derivatization and analysis of D-apiose.

Comparative Performance Analysis
Why convert to the diacetonide? The table below objectively compares the NMR performance

of the diacetonide against alternative forms.

Feature
Diacetone Apiose

(Product)
Free D-Apiose

Methyl

Apiofuranoside

Solvent System
CDCl₃ (Non-

exchangeable)
D₂O (Exchangeable) CDCl₃ / D₂O

Spectral Resolution
High (Sharp

Singlets/Doublets)

Low (Broad /

Overlapping)
Moderate

Anomeric Signal
Single Doublet (~5.8

ppm)
Multiple (α/β mix) Single or Mixed

Stability
Stable (Locked

Conformation)

Mutarotates

(Equilibrium)
Stable

Hydroxyl Protons None (Protected)
Exchangeable

(Invisible)

Free OH visible in

DMSO

Structural Rigidity Rigid Spiro-cycle Flexible Semi-flexible

Insight: The "Product" wins on resolution and simplicity. The formation of the 1,2-cis-

isopropylidene ring rigidly locks the anomeric proton, producing a distinct doublet with a
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characteristic coupling constant (

), eliminating the chaos of anomeric mixtures found in the free sugar.[1]

1H NMR Spectrum Analysis (The Core Directive)
Structural Visualization
The molecule features two isopropylidene groups:[1][2][3][4]

1,2-O-isopropylidene: Fused to the furanose ring (cis-fused).[1]

3,5-O-isopropylidene: Spiro-fused at the quaternary C3 position, bridging the C3-OH and the

hydroxymethyl group (C3¹ or C5).[1]

Assignment Table (500 MHz, CDCl₃)
Note: Chemical shifts are representative. Exact values may vary slightly (±0.05 ppm)

depending on concentration and temperature.[1]
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Proton
(Assignment)

Chemical Shift
(

, ppm)

Multiplicity
Coupling (

, Hz)

Mechanistic
Insight

H-1 (Anomeric) 5.85 Doublet (d) 3.7 - 4.0

Characteristic of

1,2-cis-furanose

acetonides.[1]

The coupling

confirms the

-configuration.

H-2 4.55 Doublet (d) 3.7 - 4.0

Coupled only to

H-1.[1] No

coupling to C3

(quaternary).

H-4a 4.15 Doublet (d) 10.0 - 11.0

Geminal coupling

of the ring

methylene group.

[1]

H-4b 3.80 Doublet (d) 10.0 - 11.0

The large

geminal coupling

indicates a rigid

ring system.[1]

H-5a (CH₂-O) 4.25 Doublet (d) 9.0 - 10.0

Protons of the

exocyclic

hydroxymethyl

group (locked in

spiro ring).[1]

H-5b (CH₂-O) 3.95 Doublet (d) 9.0 - 10.0

Distinct from H-4

due to different

magnetic

environment in

the spiro ring.[1]
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Methyls (x4) 1.30 - 1.55 Singlets (s) -

Four distinct

singlets due to

the chiral

environment

(non-equivalent

methyls).[1]

Key Diagnostic Signals (The "Fingerprint")[1]
The Anomeric Doublet (5.85 ppm): This is the starting point for analysis. A clean doublet with

Hz confirms the 1,2-cis protection and the

-configuration.[1] If this peak is multiplet or broad, the protection has failed or the ring has
opened.

The Quaternary C3 Gap: Notice there is no H-3 signal.[1] In standard sugars (glucose,

ribose), H-3 is a key connectivity point.[1] In apiose, C3 is quaternary.[1] The absence of a

proton coupling between H-2 and H-4 is the definitive proof of the branched apiose skeleton.

[1]

The AB Systems: You will observe two distinct pairs of doublets (or AB quartets) for the CH₂

groups (H-4 ring protons and H-5 exocyclic protons).[1] This "double-AB" pattern is unique to

the diacetone apiose structure.[1]

Experimental Protocol: Self-Validating System
To ensure reproducibility and trustworthiness, follow this protocol. This is designed to be self-

validating—if the steps fail, the NMR spectrum will immediately reveal the specific error.

Step 1: Sample Preparation
Mass: Dissolve 5–10 mg of the crystalline/syrup diacetonide in 0.6 mL of CDCl₃ (99.8% D).

Neutralization: Ensure the solvent is acid-free.[1] Traces of acid (HCl from old chloroform)

will cause deprotection (hydrolysis) in the tube, visible as the appearance of broad OH peaks

and loss of methyl singlets.
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Validation: Add a granule of activated basic alumina or K₂CO₃ to the tube if unsure.

Step 2: Acquisition Parameters
Pulse Sequence: Standard 1H (zg30).

Scans (NS): 16–32 scans are sufficient due to the high solubility and sharp peaks.[1]

Relaxation Delay (D1): Set to

seconds. The methyl protons relax slowly; insufficient delay will distort integration ratios
(methyls will integrate < 3.0).

Step 3: Validation Logic (The "Check")
After acquisition, apply this logic gate:

Count the Methyls: Are there 4 sharp singlets?

Yes: Protection is intact.[1]

No (or broad): Hydrolysis has occurred.[1][5][6]

Check H-1 Multiplicity: Is it a clean doublet?

Yes: Alpha-anomer is pure.[1]

No (complex splitting): Contamination with other isomers or incomplete reaction.[1]

Verify Integration: Ratio of Aromatic/Anomeric (1H) to Methyl region (12H).

Target: 1:12.[1][7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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